Cas no 1805217-94-0 (3-Amino-2-(difluoromethyl)-6-iodopyridine-5-sulfonamide)

• Product Name: 3-Amino-2-(difluoromethyl)-6-iodopyridine-5-sulfonamide
• CAS No: 1805217-94-0
• MF: C₆H₆F₂IN₃O₂S
• MW: 349.097018718719
• CID: 4856127
• Update Time: 2025-06-13

3-Amino-2-(difluoromethyl)-6-iodopyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-6-iodopyridine-5-sulfonamide

• Inchi： 1S/C6H6F2IN3O2S/c7-5(8)4-2(10)1-3(6(9)12-4)15(11,13)14/h1,5H,10H2,(H2,11,13,14)
• InChI Key： QGKXLMLPKKEIPH-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C(F)F)=N1)N)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 0.1
• Topological Polar Surface Area: 107

Additional information on 3-Amino-2-(difluoromethyl)-6-iodopyridine-5-sulfonamide

Comprehensive Overview of 3-Amino-2-(difluoromethyl)-6-iodopyridine-5-sulfonamide (CAS No. 1805217-94-0)

3-Amino-2-(difluoromethyl)-6-iodopyridine-5-sulfonamide (CAS No. 1805217-94-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the pyridine family, characterized by a nitrogen-containing aromatic ring, and is further functionalized with difluoromethyl, iodo, and sulfonamide groups. These moieties contribute to its diverse reactivity and potential applications in drug discovery and material science.

One of the most intriguing aspects of 3-Amino-2-(difluoromethyl)-6-iodopyridine-5-sulfonamide is its role in the development of small-molecule inhibitors. Researchers have explored its utility in targeting enzymes and receptors involved in metabolic pathways, making it a candidate for therapeutic interventions. The presence of the iodo group allows for further derivatization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are pivotal in modern medicinal chemistry.

In recent years, the demand for fluorinated compounds like 3-Amino-2-(difluoromethyl)-6-iodopyridine-5-sulfonamide has surged, driven by their enhanced metabolic stability and bioavailability. Fluorine incorporation is a hot topic in drug design, as it often improves the pharmacokinetic properties of lead compounds. This aligns with current trends in precision medicine and personalized therapeutics, where researchers seek molecules with optimized efficacy and safety profiles.

The sulfonamide group in this compound is another critical feature, as sulfonamides are known for their broad biological activity. They are frequently employed in antibacterial, antifungal, and anticancer agents. Given the rising concern over antimicrobial resistance, compounds like 3-Amino-2-(difluoromethyl)-6-iodopyridine-5-sulfonamide are being investigated for their potential to address this global health challenge.

From a synthetic perspective, the compound’s versatility is evident in its applications across organic synthesis and catalysis. Its amino and iodo substituents make it a valuable intermediate for constructing more complex architectures. This is particularly relevant in the context of green chemistry, where efficient and sustainable synthetic routes are prioritized to minimize environmental impact.

In the agrochemical sector, 3-Amino-2-(difluoromethyl)-6-iodopyridine-5-sulfonamide has potential as a building block for crop protection agents. With the growing emphasis on sustainable agriculture, researchers are exploring novel compounds that can enhance crop yields while reducing ecological harm. The difluoromethyl group, in particular, is known to improve the bioactivity and selectivity of agrochemicals.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for characterizing this compound. These methods ensure its purity and structural integrity, which are critical for downstream applications. The compound’s CAS No. 1805217-94-0 serves as a unique identifier in chemical databases, facilitating its retrieval and study.

As the scientific community continues to explore 3-Amino-2-(difluoromethyl)-6-iodopyridine-5-sulfonamide, its potential in bioconjugation and probe development is also being uncovered. For instance, its iodo group can be leveraged for radiolabeling, making it useful in molecular imaging and diagnostics. This aligns with the increasing interest in theranostics, which combines therapy and diagnostics for improved patient outcomes.

In summary, 3-Amino-2-(difluoromethyl)-6-iodopyridine-5-sulfonamide (CAS No. 1805217-94-0) is a multifaceted compound with promising applications across pharmaceuticals, agrochemicals, and material science. Its structural features and reactivity make it a valuable tool for researchers addressing some of today’s most pressing challenges, from drug discovery to sustainable agriculture. As innovation in these fields progresses, this compound is likely to remain a focal point of scientific inquiry.